![molecular formula C21H21N3O4 B2482070 2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide CAS No. 891866-78-7](/img/structure/B2482070.png)
2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide
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Description
2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O4 and its molecular weight is 379.416. The purity is usually 95%.
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Scientific Research Applications
Biological Effects of Acetamide Derivatives
Acetamide derivatives, including those with specific substituents like dimethylphenyl or methoxyphenyl groups, have been the subject of various studies due to their significant commercial importance and biological effects in humans. The research updates on the toxicology of acetamide and its derivatives show a considerable addition to our knowledge regarding the biological consequences of exposure, including potential therapeutic applications and environmental toxicology insights (Kennedy, 2001).
Pharmacogenetic Profiles of Acetaminophen
Research into the metabolism of paracetamol (acetaminophen) highlights the importance of understanding genetic differences in metabolism pathways. Such insights are crucial for developing personalized medicine approaches and can lead to safer and more effective use of medications with similar structures or functionalities to the compound (Li-zi Zhao & G. Pickering, 2011).
Environmental and Neurotoxicity Concerns
The environmental fate and neurotoxicity of compounds related to pyrazine derivatives and acetamide functionalities have been extensively studied. For instance, the degradation of alkylphenol ethoxylates (APEs) and their impacts on endocrine functions highlight the environmental persistence and potential hazards of such compounds. These studies provide critical data for assessing the safety and environmental impact of similar chemical structures (G. Ying, B. Williams, & R. Kookana, 2002).
Analgesic Mechanisms and Toxicity
Understanding the analgesic mechanisms and potential toxic effects of acetaminophen provides a foundation for exploring similar compounds. Research reveals the complex metabolism of acetaminophen and its derivatives, including the formation of toxic metabolites, which underscores the importance of studying these pathways for any related compounds to ensure safe and effective therapeutic use (N. Ohashi & T. Kohno, 2020).
Properties
IUPAC Name |
2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]-N-(4-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14-10-15(2)12-17(11-14)24-9-8-23(20(26)21(24)27)13-19(25)22-16-4-6-18(28-3)7-5-16/h4-12H,13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDSIKKUZOKYCFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=C(C=C3)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.